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Executive Summary

This guide provides a technical analysis of Levulinic-d5 Acid (4-Oxopentanoic acid-d5), a
deuterated isotopologue used primarily as an Internal Standard (ISTD) in quantitative mass
spectrometry (LC-MS/GC-MS). Unlike generic Safety Data Sheets (SDS) that treat
isotopologues identically to their non-labeled parents, this document integrates specific
handling protocols required to maintain isotopic enrichment and chemical stability.

Critical Advisory: While the toxicological profile mirrors Levulinic Acid (Corrosive/lIrritant), the
isotopic integrity of the d5-variant is susceptible to deuterium-hydrogen exchange (D/H
scrambling) under specific pH conditions due to keto-enol tautomerism.

Part 1: Chemical Identity & Isotopic Specifics

Levulinic-d5 Acid is labeled at the methyl (C5) and methylene (C3) positions adjacent to the
ketone group. This positioning dictates its stability profile.
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Parameter Data

Chemical Name Levulinic-3,3,5,5,5-d5 Acid

4-Oxopentanoic acid-d5;

Synonyms
-Ketovaleric acid-d5
1206185-53-5 (Labeled) / 123-76-2 (Unlabeled
CAS Number
Parent)
Molecular Formula
Molecular Weight ~121.15 g/mol (vs. 116.11 g/mol for dO)
Typically

Isotopic Purity
98 atom % D

Hygroscopic crystalline solid or supercooled

Physical State o
liquid (MP: ~33-35°C)

Isotopic Labeling & Stability Diagram

The following diagram illustrates the labeled positions and the risk of enolization-driven
exchange.
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Caption: Structural vulnerability of Levulinic-d5. Red nodes indicate positions susceptible to
back-exchange with solvent protons in aqueous media.
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Part 2: Hazard Identification (SDS Analysis)

While the isotopic label adds value, the chemical hazards are derived from the parent
molecule, Levulinic Acid.

GHS Classification[5][6]

e Signal Word:DANGER

o Corrosivity: The pKa of ~4.6 (similar to acetic acid) combined with its lipophilicity allows it to
penetrate skin and mucous membranes effectively.

Hazard Class Code Statement
Acute Toxicity (Oral) H302 Harmful if swallowed.[1]
Skin Irritation H315 Causes skin irritation.[1][2][3]

Causes serious eye damage
Eye Damage H318 ]
(Irreversible).

May cause an allergic skin
reaction.[4][5]

Sensitization H317

Toxicological Insight: Levulinic acid is a metabolic intermediate. However, in concentrated form,
it acts as a protein denaturant. The "d5" label does not alter this toxicity profile significantly, but
the high cost of the material dictates that exposure control is also an economic necessity.

Part 3: Handling, Storage & Stability (The
"Experience" Pillar)

This section addresses the practical challenges of working with this specific standard.

The "Melting Point" Trap

Levulinic acid has a melting point of 33—-35°C.

e Scenario: You receive the vial in summer. It appears as a viscous yellow liquid.
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o Mistake: Assuming it has degraded or attempting to pipette it immediately.

e Correct Protocol: If solid form is required for weighing, place the vial at 4°C for 2 hours to
recrystallize. If liquid dispensing is preferred, warm gently to 40°C. Consistency is key for
quantitative weighing.

Hygroscopicity & Hydrolysis
The substance is deliquescent (absorbs moisture until it dissolves).

e Risk: Water introduction leads to concentration errors and promotes H/D exchange (see
below).

» Protocol: Allow the vial to equilibrate to room temperature in a desiccator before opening to
prevent condensation.

Isotopic Instability (The Critical Variable)

Because the deuterium atoms are located alpha to a ketone (positions 3 and 5), they are
chemically "acidic" (pKa ~20).

e Mechanism: In the presence of water (or protic solvents like Methanol) and trace acid/base,
the ketone enolizes. When it tautomerizes back to the ketone, it may pick up a Hydrogen (H)
instead of a Deuterium (D).

e Result: Loss of "d5" signal (M+5) and appearance of M+4, M+3 peaks, ruining the internal
standard curve.

e Prevention:

o Solvent: Prepare primary stock solutions in Acetonitrile (ACN) or DMSO. Avoid Methanol
or Water for long-term stock storage.

o pH: Maintain neutral pH. Avoid strong bases.

Part 4: Bioanalytical Application Workflow
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Levulinic-d5 is used to normalize data against extraction variability and matrix effects (ion
suppression).

Experimental Protocol: Stock Preparation

o Equilibration: Remove vial from freezer (-20°C). Let stand in a desiccator for 30 mins.

Weighing: Rapidly weigh ~10 mg into a tared amber glass vial. (Do not use plastic; levulinic
acid can leach plasticizers).

Solubilization: Dissolve in Acetonitrile to yield a 1 mg/mL (1000 ppm) Primary Stock.

Storage: Store Primary Stock at -20°C or -80°C. Stable for 6-12 months in aprotic solvent.

Working Standard: Dilute into mobile phase immediately prior to use.

LC-MS/MS Integration Diagram
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Caption: Integration of Levulinic-d5 into a bioanalytical workflow. Note: The ISTD must be
added BEFORE extraction to correct for recovery losses.

Part 5: Emergency Protocols

Scenario Immediate Action Rationale

_ Wash with soap and water for Acidic nature requires
Skin Contact ) o o
15 mins. neutralization by dilution.

Rinse cautiously with water for ~ Critical: Risk of corneal opacity

Eye Contact ]
>15 mins.[1] Remove contacts.  (H318).[6]

) ] Sweep up. Do not create dust. o ] o
Spill (Solid) Avoid inhalation of acidic dust.

[1]

Absorb with vermiculite/sand. _ ,
S . ) Prevent acid etching of
Spill (Liquid) Neutralize with weak base .
surfaces.
(Sodium Bicarbonate).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590971?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

